Cas no 951625-85-7 (5-(3-Methylbenzo[b]thiophen-2-yl)-1H-tetrazole)

• Product Name: 5-(3-Methylbenzo[b]thiophen-2-yl)-1H-tetrazole
• CAS No: 951625-85-7
• MF: C₁₀H₈N₄S
• MW: 216.262319564819
• MDL: MFCD11520331
• CID: 1001456
• PubChem ID: 3677742
• Update Time: 2025-05-20

5-(3-Methylbenzo[b]thiophen-2-yl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methylbenzo[b]thiophen-2-yl)-1H-tetrazole
• 3-methyl-2-(1H-tetrazol-5yl) benzothiophene
• 5-(3-methyl-1-benzothiophen-2-yl)-2H-tetrazole
• AMY6452
• 951625-85-7
• DTXSID10394927
• AKOS015842453
• DB-304710

• MDL： MFCD11520331
• Inchi： 1S/C10H8N4S/c1-6-7-4-2-3-5-8(7)15-9(6)10-11-13-14-12-10/h2-5H,1H3,(H,11,12,13,14)
• InChI Key： VKUBQHJCJJQUFE-UHFFFAOYSA-N
• SMILES： S1C(C2N=NNN=2)=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 216.04700
• Monoisotopic Mass: 216.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 82.70000
• LogP: 2.38980

Additional information on 5-(3-Methylbenzo[b]thiophen-2-yl)-1H-tetrazole

5-(3-Methylbenzo[b]thiophen-2-yl)-1H-tetrazole: A Comprehensive Overview

The compound 5-(3-Methylbenzo[b]thiophen-2-yl)-1H-tetrazole, identified by the CAS number 951625-85-7, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is a derivative of tetrazole, a heterocyclic structure known for its stability and reactivity, combined with a benzo[b]thiophene moiety, which introduces unique electronic and structural properties. The presence of the methyl group at the 3-position of the benzo[b]thiophene ring further enhances its chemical versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of tetrazole derivatives in the development of advanced materials, particularly in the areas of optoelectronics and catalysis. The combination of tetrazole's inherent stability with the aromaticity and sulfur-containing framework of benzo[b]thiophene creates a molecule that exhibits exceptional electronic properties. Researchers have explored its potential as a building block for constructing functional materials, such as organic semiconductors and metal-organic frameworks (MOFs), which are critical for energy storage and conversion applications.

The synthesis of 5-(3-Methylbenzo[b]thiophen-2-yl)-1H-tetrazole typically involves a multi-step process, including the preparation of the benzo[b]thiophene derivative followed by coupling with a tetrazole moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These improvements are particularly significant for scaling up production, which is essential for industrial applications.

In terms of applications, this compound has shown promise in several areas. In the field of optoelectronics, its unique electronic structure makes it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its ability to act as a ligand in metal complexes has been exploited in catalytic processes, particularly in cross-coupling reactions that are vital for drug discovery and fine chemical synthesis.

Recent research has also focused on the biological activity of tetrazole-containing compounds, including their potential as antimicrobial agents or anticancer drugs. The incorporation of the benzo[b]thiophene group into the tetrazole framework has been shown to enhance bioavailability and selectivity, making this compound a valuable candidate for further pharmacological studies.

The structural integrity and functional diversity of 5-(3-Methylbenzo[b]thiophen-2-yl)-1H-tetrazole make it an attractive target for both fundamental research and applied development. Its ability to participate in various chemical transformations, combined with its stability under diverse conditions, positions it as a key molecule in the advancement of modern chemistry. As research continues to uncover new applications and optimize its properties, this compound is expected to play an increasingly important role in shaping future technologies.